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Compound of Interest

Compound Name: Compstatin

Cat. No.: B549462

For Researchers, Scientists, and Drug Development Professionals

Introduction

Compstatin is a cyclic 13-residue peptide that acts as a potent inhibitor of the complement
system, a critical component of the innate immune system.[1][2] It specifically targets
complement component C3, preventing its cleavage and thereby halting the amplification of the
complement cascade.[1][3][4] This targeted inhibition makes Compstatin and its analogs
promising therapeutic agents for a variety of inflammatory and autoimmune diseases. Proper
reconstitution and preparation of Compstatin stock solutions are crucial for obtaining accurate
and reproducible experimental results. These application notes provide detailed protocols for
the solubilization, storage, and handling of Compstatin.

Quantitative Data Summary

The following tables summarize key quantitative data for Compstatin and its analogs,
compiled from various sources.

Table 1: Physicochemical and Potency Data for Compstatin
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Parameter Value

Species Specificity Reference

Molecular Weight ~1550.77 g/mol

Human and non-

[2]

human primates

lle-Cys-Val-Val-GIn-
Asp-Trp-Gly-His-His-

Sequence Arg-Cys-Thr-NH2 N/A [2]
(Disulfide bridge:
Cys2-Cysl12)
IC50 (Classical
12-63 pM Human [1][2]
Pathway)
IC50 (Alternative
12 yM Human [2]
Pathway)
Binding Affinity (KD) to
60-130 nM Human [5]

C3

Table 2: Solubility of Compstatin and Analogs
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Compound

Solubility in
Aqueous Buffer
(pH 7.4)

Notes

Reference

Compstatin (Parent) 4.5 mg/mL Apparent solubility. [61[7]
W4A9 Analog 3.2 mg/mL Apparent solubility. [6][7]
Shows a propensity to
meW4A9 Analog 1.9 mg/mL aggregate in aqueous [61[7]
environments.
Poor solubility at
hysiological pH
Cp40 Analog 0.8 mg/mL Py ] g P [8]
despite high water
solubility.
PEGylation
MPEG(3k)-Cp40 >137 mg/mL significantly improves [8]

solubility.

Compstatin (General)

Up to 100 mg/mL in
H20

Requires sonication

for dissolution.

[2]

Table 3: Recommended Storage Conditions for Compstatin Stock Solutions
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Storage .
Shelf Life
Temperature

Notes

Reference

-80°C 6 months

Recommended for
long-term storage.
Aliquot to avoid

freeze-thaw cycles.

[2]

-20°C 1 month

Suitable for short-term
storage. Aliquot to
avoid freeze-thaw

cycles.

[2]

Lyophilized Powder

2 years
(-80°C)

Store sealed and
protected from

moisture and light.

[2]

Lyophilized Powder

1 year
(-20°C) Y

Store sealed and
protected from

moisture and light.

[2]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Compstatin to
a High-Concentration Stock Solution

This protocol describes the steps to reconstitute lyophilized Compstatin powder to a desired

stock concentration.

Materials:

Lyophilized Compstatin

Low-protein binding microcentrifuge tubes

Sterile, nuclease-free water or aqueous buffer (e.g., PBS)

Calibrated micropipettes and sterile, low-retention tips
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e \ortex mixer

» Ultrasonic water bath (optional, but recommended for high concentrations)

o Sterile 0.22 um syringe filter (optional, for sterile applications)

Procedure:

e Pre-equilibration: Before opening, allow the vial of lyophilized Compstatin to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
the vial.

o Calculation of Solvent Volume: Determine the volume of solvent required to achieve the
desired stock concentration. Use the following formula:

Volume (uL) = (Mass of Peptide (mg) / (Desired Concentration (mM) * Molecular Weight (
g/mol ))) * 1,000,000

Example: To prepare a 10 mM stock solution from 1 mg of Compstatin (MW = 1550.77
g/mol ):

Volume (uL) = (1 mg / (10 mM * 1550.77 g/mol )) * 1,000,000 = 64.5 pL

e Solvent Addition: Carefully add the calculated volume of sterile water or buffer to the vial.

o Dissolution: Gently vortex the vial for 10-20 seconds to dissolve the peptide. For higher
concentrations (e.g., >10 mg/mL), sonication in an ultrasonic water bath for 5-10 minutes
may be necessary to achieve complete dissolution.[2] Visually inspect the solution to ensure
no particulates are present.

 Sterile Filtration (Optional): For cell-based assays or in vivo studies, it is recommended to
sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile, low-
protein binding tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-
protein binding tubes. This minimizes the number of freeze-thaw cycles, which can degrade
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the peptide. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[2]

Protocol 2: Preparation of Working Solutions from Stock

This protocol outlines the dilution of the high-concentration stock solution to a final working

concentration for use in experiments.

Materials:

o Compstatin stock solution

o Appropriate assay buffer (e.g., cell culture medium, physiological buffer)
 Sterile, low-protein binding tubes and pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the Compstatin stock solution at room temperature or on
ice.

 Dilution Calculation: Calculate the volume of stock solution needed to prepare the desired
final concentration and volume of the working solution using the formula: M1V1 = M2V2.

V1= (M2*V2) /M1

Where:

o M1 = Concentration of the stock solution

o V1 = Volume of the stock solution to be added

o M2 = Desired final concentration of the working solution

o V2 = Final volume of the working solution

Example: To prepare 1 mL of a 50 uM working solution from a 10 mM stock:

V1 (uL) = (50 M * 1000 pL) / 10,000 pM = 5 pL
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o Preparation: Add the appropriate volume of assay buffer to a sterile tube. Then, add the
calculated volume of the Compstatin stock solution to the buffer.

e Mixing: Gently mix the working solution by pipetting up and down or by brief vortexing. Avoid
vigorous shaking to prevent denaturation.

e Use: Use the freshly prepared working solution immediately in your assay. Do not store
diluted working solutions for extended periods.
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Caption: Mechanism of Compstatin as a C3 complement inhibitor.

Experimental Workflow for Compstatin Stock Solution
Preparation
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Caption: Workflow for reconstituting and storing Compstatin stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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